4-(3-fluorophenyl)-N-(2-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

• IUPAC Name: 4-(3-fluorophenyl)-N-(2-methoxyphenyl)-3-pyrrol-1-ylthiophene-2-carboxamide
• InChI: InChI=1S/C22H17FN2O2S/c1-27-19-10-3-2-9-18(19)24-22(26)21-20(25-11-4-5-12-25)17(14-28-21)15-7-6-8-16(23)13-15/h2-14H,1H3,(H,24,26)
• InChI Key: DCWSYQHSKZFMIC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=C(C(=CS2)C3=CC(=CC=C3)F)N4C=CC=C4
• Molecular Formula: C22H17FN2O2S
• Molecular Weight: 392.4 g/mol

Description

4-(3-fluorophenyl)-N-(2-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide, also known as FPPTC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. FPPTC has been found to possess unique pharmacological properties that make it a promising candidate for the development of novel therapeutic agents.

Scientific Research Applications

Synthesis and Chemical Characterization

The compound belongs to a class of chemicals that have been the focus of synthesis and characterization studies due to their intriguing chemical structures and potential biological activities. For instance, researchers have developed methods for synthesizing various carboxamide derivatives, showcasing their potential in creating compounds with significant chemical properties (Schroeder et al., 2009). The process involves nuanced chemical reactions that result in compounds with potential applications in medicinal chemistry and material science.

Biological Activities and Applications

Compounds similar to "4-(3-fluorophenyl)-N-(2-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide" have been studied for their biological activities, including antimicrobial, antitubercular, and cytotoxic properties. For example, derivatives of thiophene have been explored for their antimicrobial activities against various strains, demonstrating the potential of these compounds in addressing microbial resistance (Puthran et al., 2019). Furthermore, the synthesis and evaluation of pyrrolo[3,2-b]pyridine-3-carboxamide linked 2-methoxypyridine derivatives have shown potent anti-TB activity, indicating the promise of these compounds in combating tuberculosis (Bodige et al., 2019). Additionally, the cytotoxic activities of novel Schiff bases and related compounds have been investigated, highlighting their potential in the development of new cancer therapies (Hassan et al., 2015).

Material Science Applications

The structural and electronic properties of thiophene derivatives also make them candidates for applications in material science, such as in the development of organic semiconductors, sensors, and other electronic materials. The crystal structure and synthesis of specific thiophene compounds have been reported, providing insights into their potential applications in creating materials with desirable electronic and optical properties (Nagaraju et al., 2018).